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Compound of Interest

Compound Name: Wye-354

Cat. No.: B612256

This document provides critical safety, handling, and disposal information for the potent and
selective mTOR inhibitor, Wye-354. Researchers, scientists, and drug development
professionals should review this guide thoroughly before working with this compound to ensure
safe laboratory practices and experimental integrity.

Immediate Safety and Handling

Wye-354 is a potent, cell-permeable, ATP-competitive inhibitor of mTOR, targeting both
MTORC1 and mTORC2 complexes.[1][2][3] Due to its biological activity, appropriate personal
protective equipment (PPE) and handling procedures are mandatory.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves immediately if
contaminated.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye
contact.

o Lab Coat: A standard laboratory coat must be worn at all times.

e Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
glove box, a properly fitted respirator (e.g., N95 or higher) is recommended to avoid
inhalation.
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Engineering Controls:

e Handle solid Wye-354 in a certified chemical fume hood or a glove box to minimize
inhalation exposure.

e Ensure a safety shower and eyewash station are readily accessible in the work area.
Emergency Procedures:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

e Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical
attention.

Logistical Information and Storage

Proper storage is crucial to maintain the stability and activity of Wye-354.
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Parameter Value

CAS Number 1062169-56-5[1][4]

Molecular Formula C24H29N70s5[1]

Molecular Weight 495.5 g/mol [1]

Appearance Solid powder

Storage (Solid) Store at -20°C for up to 2 years.[4][5]

In DMSO, store at -80°C for up to 6 months or at
Storage (Solution) 4°C for up to 2 weeks.[4] For long-term storage

(up to 2 years), -80°C is recommended.[5]

DMF: 50 mg/mLDMSO: 30 mg/mL][1] or 99
Solubility mg/mL[6]Ethanol: 0.4 mg/mLDMF:PBS (pH 7.2)
(1:1): 0.5 mg/mL][1]

Operational Plan: In Vitro Cell-Based Assay

This section outlines a general protocol for assessing the effect of Wye-354 on cancer cell line
viability.

Experimental Protocol: Cell Viability (MTS) Assay

o Cell Plating: Seed cancer cell lines (e.g., U87MG, MDA-MB-361) in 96-well plates at a
density of 1,000 to 3,000 cells per well and incubate for 24 hours to allow for cell attachment.

[6]

e Compound Preparation: Prepare a stock solution of Wye-354 in fresh DMSO.[6] From the
stock, create serial dilutions to achieve final concentrations ranging from 0.1 uM to 10 uM.[3]
[5] A vehicle control (DMSO) should be prepared at the same final concentration as the
highest Wye-354 treatment.

o Cell Treatment: Treat the cells with the varying concentrations of Wye-354 and the DMSO
vehicle control.

 Incubation: Incubate the treated cells for 72 hours.[6]
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 Viability Assessment: After the incubation period, determine the viable cell densities using an
MTS assay (e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay) according to
the manufacturer's instructions.[6]

o Data Analysis: Calculate the effect of each treatment as a percentage of the control (DMSO-
treated) cell growth. Plot the inhibitor dose-response curves to determine the ICso values.[6]

Wye-354 Mechanism of Action and Signaling
Pathway

Wye-354 is a potent, ATP-competitive inhibitor of mTOR with high selectivity.[3] It effectively
blocks signaling through both mTOR Complex 1 (nMTORC1) and mTOR Complex 2 (mMTORC2).
[1][2][4] This dual inhibition leads to the dephosphorylation of downstream targets such as S6K
(a substrate of MTORC1) and Akt at serine 473 (a substrate of mMTORC2).[3][7] The inhibition of
these pathways ultimately results in G1 cell cycle arrest and the induction of apoptosis in
cancer cells.[1][3]
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Caption: Wye-354 inhibits mMTORC1 and mTORC2 signaling pathways.

Quantitative Data Summary

Wye-354 exhibits high potency for mTOR and selectivity over other kinases.
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Target ICso0 Value Notes

Potent, ATP-competitive

MmTOR 4.3 nM - 5 nM[1][2][3][5] o

inhibition.

Over 100-fold selectivity for
PI3Ka 1,026 nM - 1.89 uM[1][2][5]

MTOR over PI3Ka.[3]

Over 500-fold selectivity for
PI3Ky 7.37 pM[3][5]

MTOR over PI3Ky.[3]

Cell-Based Assay Data:

Cell Line Wye-354 ICso (UM)
MDA-MB-361 ~0.28

MDA-MB-231 ~0.85

MDA-MB-468 ~1.2

LNCaP ~15

A498 ~2.3

HCT116 ~1.8

(Data derived from Selleck Chemicals
datasheet)[3]

Disposal Plan

All waste containing Wye-354 must be treated as hazardous chemical waste.
Disposal Procedures:

¢ Solid Waste: Collect unused solid Wye-354 and any contaminated consumables (e.g., weigh
boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing Wye-354 in a designated, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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is confirmed.

o Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name "Wye-
354," and the primary hazards (e.g., "Toxic").

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials while awaiting pickup.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of Wye-354
down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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